Cas no 110102-86-8 (5-Amino-4-chloro-2-methylphenol)

• Product Name: 5-Amino-4-chloro-2-methylphenol
• CAS No: 110102-86-8
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD09744010
• CID: 62797
• PubChem ID: 10176241
• Update Time: 2025-05-28

5-Amino-4-chloro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-chloro-2-methylphenol
• 5-Amino-4-chloro-o-cresol
• 2-Methyl-4-chloro-5-aminophenol
• 2-Methyl-5-amino-4-chlorophenol
• 3-Amino-4-chloro-6-methylphenol
• 4-Chloro-5-amino-2-methylphenol
• 1018 5-AMINO-4-CHLORO-O-CRESOL
• 4-chloro-2-methyl-5-aminophenol
• 4-chloro-6-methyl-3-aminophenol
• 4-chloro-6-methyl-m-aminophenol
• 5-amino-4-chloro-2-methyl-phenol
• Phenol,5-amino-4-chloro-2-methyl
• UNII-2NX60Y89QX
• 4-Chloro-5-Amino-O-Cresol
• 5-AMINO-4-CHLORO-ORTHO-CRESOL
• Phenol, 5-amino-4-chloro-2-methyl-
• 2NX60Y89QX
• Phenol,5-amino-4-chloro-2-methyl-
• 5-Amino-4-chloro-o-cresol [INCI]
• PubChem10462
• WDQMXRWYXILWPT-UHFFFAOYSA-N
• EBD45255
• FCH869409
• 5-azanyl-4-chloranyl-2-methyl-phenol
• LS11398
• AM83130
• CM10972
• 5-azanyl-4
• 5-Amino-4-chloro-2-methylphenol, AldrichCPR
• AS-15896
• EN300-7239440
• AKOS006331880
• 110102-86-8
• 5-Amino-4-chloro-o-cresol;2-Methyl-4-chloro-5-aminophenol; 2-Methyl-5-amino-4-chlorophenol; 3-Amino-4-chloro-6-methylphenol; 4-Chloro-5-amino-2-methylphenol
• Q27255154
• DB-059970
• CS-0036985
• SCHEMBL111801
• SY007006
• MFCD09744010
• DTXSID00149145

• MDL： MFCD09744010
• Inchi： 1S/C7H8ClNO/c1-4-2-5(8)6(9)3-7(4)10/h2-3,10H,9H2,1H3
• InChI Key： WDQMXRWYXILWPT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C)=C(C=C1N)O

Computed Properties

• Exact Mass: 157.02900
• Monoisotopic Mass: 157.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1.9

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.331
• Melting Point: 148-153°C
• Boiling Point: 289 ºC
• Flash Point: 128 ºC
• Refractive Index: 1.63
• PSA: 46.25000
• LogP: 2.51740
• Vapor Pressure: No data available

5-Amino-4-chloro-2-methylphenol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Ortho cresols
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 5-Amino-4-chloro-2-methylphenol

Comprehensive Guide to 5-Amino-4-chloro-2-methylphenol (CAS No. 110102-86-8): Properties, Applications, and Industry Insights

5-Amino-4-chloro-2-methylphenol (CAS 110102-86-8), a specialized aromatic compound, has garnered significant attention in cosmetic and pharmaceutical research due to its unique chemical properties. As a derivative of phenol, this chloro-methylphenol variant is widely studied for its oxidative stability and functional versatility. Its molecular structure, featuring an amino group and chloro substitution, enables applications ranging from hair dye intermediates to antioxidant precursors.

Recent trends in sustainable chemistry have amplified interest in 5-Amino-4-chloro-2-methylphenol, particularly regarding its biodegradability profile. Laboratories and manufacturers increasingly prioritize compounds with minimal environmental impact, aligning with global "green chemistry" initiatives. Searches for "eco-friendly phenol derivatives" or "non-toxic amino phenols" reflect this shift, positioning CAS 110102-86-8 as a subject of ongoing optimization studies.

The compound's role in cosmetic formulations remains a key focus area. As consumers demand longer-lasting and safer hair coloration, researchers explore 5-Amino-4-chloro-2-methylphenol as a potential alternative to traditional developers. Its balanced molecular weight (approximately 157.59 g/mol) and moderate solubility make it suitable for oxidative hair dye systems, a topic frequently queried in cosmetic science forums.

Analytical studies highlight the compound's stability under varying pH conditions, a critical factor for formulation chemists. Thermal gravimetric analysis (TGA) data suggests decomposition begins at 180°C, ensuring stability during typical processing temperatures. Such technical specifications are often searched alongside "phenol derivative thermal properties" or "CAS 110102-86-8 MSDS" by industry professionals.

In pharmaceutical contexts, the amino-chloro-methylphenol structure shows promise as a building block for drug discovery. Its ability to undergo selective functionalization makes it valuable for creating heterocyclic compounds, with patent literature citing applications in antimicrobial agents. This correlates with rising searches for "phenol-based bioactive molecules" in medicinal chemistry databases.

Synthetic methodologies for 5-Amino-4-chloro-2-methylphenol continue to evolve, with recent publications describing improved catalytic amination techniques. These processes address common industry challenges such as regioselective chlorination and amino group protection, topics frequently discussed in organic synthesis communities. The compound's HPLC purity standards (>98%) remain a critical quality parameter for purchasers.

From a regulatory standpoint, 5-Amino-4-chloro-2-methylphenol complies with major cosmetic inventories (e.g., EU CosIng), though formulators must verify concentration limits. This aligns with frequent searches for "phenol derivatives regulatory status" among compliance officers. Storage recommendations typically suggest amber glass containers under inert atmosphere to prevent oxidation.

Emerging research explores the compound's potential in material science, particularly as a monomer for specialty polymers. Its bifunctional nature allows incorporation into polymeric networks, with studies investigating UV-absorbing materials. Such applications respond to growing market demand for functional additives in advanced materials.

Quality control protocols for CAS 110102-86-8 emphasize spectroscopic verification (FTIR, NMR) and chromatographic purity assessment. These analytical parameters frequently appear in technical inquiries alongside "5-Amino-4-chloro-2-methylphenol characterization." Batch-to-batch consistency remains paramount for industrial users.

Market analysis indicates steady growth in demand for halogenated aminophenols, driven by expanding personal care markets in Asia-Pacific regions. Suppliers increasingly offer custom synthesis services for derivatives of 5-Amino-4-chloro-2-methylphenol, responding to formulators' needs for tailor-made intermediates.

Environmental fate studies of 5-Amino-4-chloro-2-methylphenol demonstrate moderate biodegradability (OECD 301B), with photodegradation playing a significant role in its environmental breakdown. These findings address growing concerns about persistent organic pollutants, making the compound a frequent subject in "green chemistry assessments."

Future research directions may explore enzymatic synthesis routes or nanocatalyst applications for producing 5-Amino-4-chloro-2-methylphenol, aligning with industrial interest in sustainable manufacturing. Such developments would further enhance the compound's position in specialty chemical markets.